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Compound of Interest |

Compound Name: 3-Chloro-2-hydroxypropanamide
CAS No.: 85344-60-1
Cat. No.: B1629190

Executive Safety Summary

3-Chloro-2-hydroxypropanamide (Structure:

) presents a deceptive hazard profile.[1] While often categorized generically as an irritant, its
structural pharmacophore—an

-halo-hydroxy moiety adjacent to an amide—classifies it as a potential alkylating agent.[1]

Under physiological or basic conditions, this compound can cyclize to form glycidamide
derivatives (epoxides), which are potent electrophiles capable of modifying DNA and proteins.
[1] Consequently, this guide treats the substance as a suspected mutagen and skin sensitizer,
requiring containment protocols exceeding standard "irritant" guidelines.[1]

Hazard Identification & Risk Assessment

The following classification is derived from structural activity relationship (SAR) analysis of
analogous

-chlorohydrins (e.g., 3-MCPD) and acrylamide precursors.
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Hazard Class GHS Code Implication

High absorption potential
Acute Toxicity (Dermal/Oral) H301 /H311 through mucous membranes
and skin.[1][2]

Suspected of causing genetic
Germ Cell Mutagenicity H341 defects due to alkylation of
DNA bases.[1]

Acidic hydrolysis on wet
Skin/Eye Corrosion H315/H318 surfaces (eyes/lungs) releases
HCI.[1]

o Potential for haptenization and
Sensitization H317 ]
long-term allergic response.[1]

Personal Protective Equipment (PPE) Matrix

Standard nitrile gloves are insufficient for prolonged contact with small chlorinated molecules,
which can permeate standard 4-mil nitrile in <15 minutes.[1]

A. Hand Protection Strategy: The "Barrier-Liner" Protocol

You must utilize a dual-glove system to prevent molecular permeation.[1]

 Inner Layer (The Barrier):Laminate Film Gloves (e.g., Ansell Silver Shield™ or North Silver
Shield™).[1]

o Why: Laminate resists permeation of small organochlorines for >4 hours.[1]
e Quter Layer (The Grip):5-8 mil Nitrile Gloves.[1]

o Why: Provides mechanical strength (laminates are slippery/baggy) and protects the inner
glove from degradation.[1]

B. Respiratory & Body Protection
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Component Specification Rationale

Primary containment.[1] The

— Fume Hood (Face Velocity compound has low vapor
espirator
P Y >100 fpm) pressure but high aerosol
toxicity.[1]

Required only if weighing
Backup Resp. N95/P100 Respirator powder outside a hood
(strongly discouraged).[1]

Safety glasses are inadequate.

[1] Goggles seal against dust

Eye Protection Chemical Splash Goggles )
entry and corrosive splashes.
[1]
Cotton coats absorb and retain
) the chemical.[1] Use
Body Tyvek® Lab Coat (Disposable)

disposable Tyvek with elastic
cuffs.[1]

PPE Selection Logic (Visualization)

The following decision tree illustrates the selection process based on the physical state and
guantity of the chemical.
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Handling 3-Chloro-2-hydroxypropanamide

Physical State?

Weighing\Reaction/Workup

Solid / Powder

Solution / Liquid

Quantity > 100mg? High Permeation Risk

No (Trace) Yes

Standard Protocol: High-Potency Protocol:
Double Nitrile Laminate Liner + Nitrile

Fume Hood Chemical Goggles
Safety Glasses Tyvek Sleeves

Click to download full resolution via product page

Figure 1: PPE Selection Logic. Note that solutions pose a higher permeation risk than solids,
necessitating laminate liners immediately.[1]

Operational Protocols
Protocol A: Weighing & Solubilization

Objective: Prepare a stock solution without generating inhalable dust or contaminating the
balance.
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e Preparation:
o Don PPE: Laminate liners

Nitrile outers
Tyvek coat
Goggles.[1]

o Place a black anti-static weighing boat inside the fume hood balance.[1] (Black contrasts
with white powder to visualize spills).[1]

o Pre-wet a paper towel with 10% sodium thiosulfate (neutralizing agent) and place it next to
the balance.[1]

e Transfer:
o Open the vial inside the hood.[1]
o Use a disposable spatula.[1] Do not reuse spatulas.

o Critical: If static electricity causes powder to "jump,” utilize an ionizing bar or anti-static
gun.[1] Do not blow on the powder.[1]

e Solubilization:

o Add solvent (e.g., DMSO or Water) directly to the weighing boat or vial before removing it
from the hood.[1]

o Why: Handling a solution is safer than dry powder regarding inhalation, provided gloves
are correct.[1]

Protocol B: Spill Response (Dry Powder)

Scenario: <500mg spill inside the fume hood.[1]

« Isolate: Stop airflow disturbance (lower sash), but keep fan on.
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o Cover: Gently place a chemically resistant pad (dampened with PEG-400 or mineral oil) over
the powder to prevent aerosolization.[1] Do not use water initially (it spreads the
contamination).[1]

o Collect: Wipe up the powder using the pad.[1]

o Clean: Wash surface with 10% Sodium Thiosulfate solution (nucleophile to quench the
alkylating agent), followed by soap and water.[1]

o Disposal: All pads and gloves go into "Solid Hazardous Waste (Halogenated)."

Waste Disposal & Deactivation

Do not dispose of this chemical down the drain.[1] It is toxic to aquatic life and persists in water

supplies.[1]
Waste Stream Classification Packaging Requirement
HDPE or Glass Carboy. Label:
) ) "Contains 3-Chloro-2-
Mother Liquor/Solvent Halogenated Organic )
hydroxypropanamide -
TOXIC."[1]
] ) Double-bagged in clear
Solid Waste (Gloves/Pads) Hazardous Solid
polyethylene.[1]
Chemically Contaminated Rigid puncture-proof container.
Sharps/Glass
Sharps [1]

Deactivation Chemistry: For equipment cleaning, use a solution of 5% Sodium Thiosulfate +
5% Sodium Bicarbonate.[1]

e Mechanism:[3][4] The thiosulfate sulfur acts as a soft nucleophile, attacking the alkyl chloride
(or potential epoxide intermediate) and converting it into a water-soluble, non-alkylating
thiosulfate ester.[1]

Emergency Workflow: Accidental Exposure
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) | 1. Remove Gloves/Clothing
Skin Contact 1 (Do not peel over face)

i e L —"1 2. Flush with Water 3. Seek Medical Aid
p —| Type? \ (15 Minutes Minimum) (Bring SDS)

Eye Contact

Click to download full resolution via product page

Figure 2: Immediate response workflow for accidental exposure.[1] Speed is critical to prevent
systemic absorption.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Handling 3-Chloro-2-hydroxypropanamide: A High-
Potency Safety Protocol[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1629190#personal-protective-equipment-for-
handling-3-chloro-2-hydroxypropanamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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